Cas no 16174-40-6 (1,1'-(2,3-pyridinediyl)bis-Ethanone)

1,1'-(2,3-pyridinediyl)bis-Ethanone structure
16174-40-6 structure
Product Name:1,1'-(2,3-pyridinediyl)bis-Ethanone
CAS No:16174-40-6
MF:C9H9NO2
MW:163.173262357712
CID:121465
PubChem ID:14449412
Update Time:2025-04-18

1,1'-(2,3-pyridinediyl)bis-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(2,3-pyridinediyl)bis-Ethanone
    • Ethanone, 1,1-(2,3-pyridinediyl)bis- (9CI)
    • Ethanone,1,1'-(2,3-pyridinediyl)bis- (9CI)
    • 16174-40-6
    • Diacetylpyridine
    • 1-(2-acetylpyridin-3-yl)ethanone
    • IDHCQGUWHXGMQW-UHFFFAOYSA-N
    • SCHEMBL187727
    • Inchi: 1S/C9H9NO2/c1-6(11)8-4-3-5-10-9(8)7(2)12/h3-5H,1-2H3
    • InChI Key: IDHCQGUWHXGMQW-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CN=C1C(C)=O

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • PSA: 47.03
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